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Compound of Interest

Compound Name: Disodium sulfosuccinate

Cat. No.: B1172014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and
surfactant properties of disodium sulfosuccinates, a class of anionic surfactants widely
utilized in various scientific and industrial applications, including pharmaceuticals and personal
care products. This document delves into the key characteristics of two prominent members of
this family: Disodium Lauryl Sulfosuccinate and Disodium Laureth Sulfosuccinate.

Molecular Structure

Disodium sulfosuccinates are characterized by a hydrophilic sulfosuccinate head group and
a hydrophobic alkyl chain. The general structure consists of a succinic acid backbone that is
esterified with a fatty alcohol and sulfonated. The presence of two carboxylate groups and a
sulfonate group imparts a strong anionic charge and significant water solubility.

Disodium Lauryl Sulfosuccinate possesses a C12 alkyl chain (lauryl group) directly esterified to
the succinic acid moiety. Its structure lacks an ethoxylated chain.

Disodium Laureth Sulfosuccinate, in contrast, features a lauryl group that is first ethoxylated
(reacted with ethylene oxide) before being esterified to the sulfosuccinic acid. The degree of
ethoxylation can vary, which influences its properties. The presence of the ether linkages in the
polyethylene glycol chain enhances its water solubility and affects its interfacial properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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